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Compound of Interest

Compound Name: Lignosulfonic acid, sodium salt

Cat. No.: B198193

Introduction

Sodium lignosulfonate, a byproduct of the sulfite pulping process for wood, is a widely utilized
admixture in the concrete industry.[1][2] It is an anionic polymer that functions primarily as a
water-reducing agent and plasticizer.[1][3] Its cost-effectiveness, sustainability, and
performance-enhancing characteristics make it a staple material for improving the properties of
both fresh and hardened concrete.[3][4] These application notes provide detailed information
on its mechanism of action, effects on concrete, and standardized protocols for its evaluation.

Mechanism of Action

Sodium lignosulfonate's efficacy as a dispersant stems from its unique molecular structure,
which consists of a hydrophobic lignin core and hydrophilic sulfonate groups (-SOsNa).[5][6]
When introduced into a concrete mix, the lignosulfonate molecules adsorb onto the surface of
cement particles.[7]

The primary mechanisms of dispersion are:

» Electrostatic Repulsion: The sulfonate groups impart a negative charge to the surface of the
cement particles.[5][6][8] This creates repulsive electrostatic forces between the particles,
causing them to disperse and preventing flocculation (clumping).[7][9][10]

« Steric Hindrance: The large, branched polymer structure creates a physical barrier between
cement particles, further preventing them from agglomerating.[5][10]
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This dispersion of cement particles releases the water that would otherwise be trapped within
the flocs, significantly increasing the fluidity and workability of the concrete mix without an
increase in water content.[7][11]
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Caption: Mechanism of cement dispersion by Sodium Lignosulfonate.
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Effects on Concrete Properties

The addition of sodium lignosulfonate impacts both the fresh (plastic) and hardened properties
of concrete.

3.1 Properties of Fresh Concrete:

Improved Workability: By dispersing cement particles, it significantly enhances the fluidity
and flow of the concrete mix, making it easier to place, pump, and finish.[3][7][12]

Water Reduction: It allows for a reduction in the water-cement ratio by 5-15% while
maintaining the same workability (slump).[1][11][13] This is its primary function as a "water-
reducer" or "plasticizer".[1]

Set Retardation: Sodium lignosulfonate delays the initial and final setting times of concrete.
[8][14] This can be advantageous in hot weather or for large pours, providing a longer
window for placement and finishing.[11][14] A typical dosage of 0.25% can delay the initial
set time by over 3 hours.[15]

Reduced Bleeding and Segregation: The improved dispersion helps create a more cohesive
and uniform mixture, reducing the separation of aggregates and the bleeding of water to the
surface.[12][14]

Air Entrainment: It can introduce a small amount of microscopic air bubbles into the concrete
mix, which can improve resistance to freeze-thaw cycles.[1][16]

3.2 Properties of Hardened Concrete:

» Enhanced Strength: By enabling a lower water-cement ratio, sodium lignosulfonate leads to
a denser, less porous concrete matrix, which increases compressive strength.[1][3][14]
Strength increases of 15-20% at 28 days are commonly reported.[15][17][18]

e Improved Durability: The reduced permeability resulting from a lower water content
enhances the concrete's resistance to water ingress, chemical attack, and weathering.[3][14]

o Cement Savings: In situations where high strength is not the primary driver, a cement
reduction of 8-10% can be achieved while maintaining the target strength and workability of

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.greenagrochem.com/sodium-lignosulphonate-used-in-concrete/
https://www.nbinno.com/article/other-organic-chemicals/optimizing-concrete-performance-sodium-lignosulfonate-role-qy
https://www.lignosulfonate.com/sodium-lignosulfonate-improve-the-workability-of-concrete/
https://www.greenagrochem.com/sodium-lignosulfonate-for-concrete/
https://www.polymerchem.org/sodium-lignosulfonate-use-as-concrete-plasticizer/
https://www.lignosulfonate.com/dosage-rates-for-using-sodium-lignosulfonate-construction-grade-in-concrete-mixes/
https://www.greenagrochem.com/sodium-lignosulfonate-for-concrete/
https://www.ligninchina.com/chemical-properties-that-make-sodium-lignosulfonate-useful-in-these-industries/
https://www.chinalignin.com/sodium-lignosulfonate-concrete-admixture/
https://www.polymerchem.org/sodium-lignosulfonate-use-as-concrete-plasticizer/
https://www.chinalignin.com/sodium-lignosulfonate-concrete-admixture/
https://www.concreteadmixturecn.com/cl-sls-sodium-lignosulfonate/
https://www.lignosulfonate.com/sodium-lignosulfonate-improve-the-workability-of-concrete/
https://www.chinalignin.com/sodium-lignosulfonate-concrete-admixture/
https://www.greenagrochem.com/sodium-lignosulfonate-for-concrete/
https://kingsunconcreteadmixtures.com/sodium-lignosulfonate-in-concrete/
https://www.greenagrochem.com/sodium-lignosulfonate-for-concrete/
https://www.greenagrochem.com/sodium-lignosulphonate-used-in-concrete/
https://www.chinalignin.com/sodium-lignosulfonate-concrete-admixture/
https://www.concreteadmixturecn.com/cl-sls-sodium-lignosulfonate/
https://www.lignincorp.com/sodium-lignosulfonate-uses-as-water-plasticizer-in-construction/
https://www.lignosulfonate.com/products/sodium-lignosulphonate-construction-grade/
https://www.greenagrochem.com/sodium-lignosulphonate-used-in-concrete/
https://www.chinalignin.com/sodium-lignosulfonate-concrete-admixture/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b198193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

the reference concrete.[16][18]

Application and Dosage Guidelines

The optimal dosage of sodium lignosulfonate depends on the specific materials used, ambient
conditions, and desired concrete properties.[17][19] It is crucial to conduct trial mixes to
determine the ideal amount.[17][18]

L Typical Dosage (% by .
Application . Primary Effect
weight of cement)

Improved workability, water

Water Reducer / Plasticizer 0.2% — 0.6%[17] )
reduction.
] Significant water reduction (5-
Mid-Range Water Reducer 0.5% — 1.0%[13]
15%).[13]
Retarder 0.15% — 0.30%][9] Extended setting time.
Composite Admixture Raw Component in a blended
. 0.05% — 0.20%[16] _
Material admixture.

Table 1: Typical Dosage Rates of Sodium Lignosulfonate.

Sodium lignosulfonate is available in both powder and liquid forms.[1][17] The powder can be
added to the dry components before mixing or dissolved in water to be added as a liquid.[18] It
is compatible with other common admixtures like air-entraining agents, accelerators, and some
superplasticizers.[4][8][14]

Quantitative Performance Data

The following table summarizes typical performance enhancements. Actual results will vary
based on mix design and materials.
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28-Day
Dosage (% by Water Reduction Compressive R
cement weight) (%) Strength Increase
(%)
Can save 8-10% of
0.25% 9 - 11%[17][18] 15 - 20%[15][17][18] cement while

maintaining slump and
strength.[15][16]

Delays initial setting
0.2% - 0.3% ~10%[16] ~15% (3-28 days)[16] time by 1-2 hours for
ordinary cement.[16]

Table 2: Representative Effects of Sodium Lignosulfonate on Concrete Properties.

Experimental Protocols

Standardized testing is essential for evaluating the performance of sodium lignosulfonate in a
specific concrete mix. The following protocols are based on ASTM International standards.
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Experimental Evaluation Workflow

1. Prepare Concrete Mix
(Control & Test Batches)

2. Test Fresh Concrete

Workability
A4

Air Content Test
(ASTM C231)

Slump Test

(ASTM C143) 3. Cast Specimens

Compressive Strength Cubes Flexural Strength Beams Setting Time Mortar
(ASTM C39) (ASTM C78) (ASTM C403)

4. Cure Specimens
(Standard Moist Curing, ASTM C192)

5. Test Hardened Concrete

Strength Test (7 days) Strength Test (28 days) Setting Time Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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